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Compound of Interest |

Compound Name: Vinrosidine sulfate
CAS No.: 18556-44-0
Cat. No.: B1682222
Get Quote
. J

Executive Summary & Mechanism of Action

Vinrosidine (also known as Leurosidine) is a vinca alkaloid and a structural isomer of
Vinblastine.[1][2] Like its analogs Vincristine and Vinblastine, it functions as a potent
microtubule destabilizing agent.[3] It binds specifically to the

-tubulin subunit at the vinca-binding domain, inhibiting the polymerization of tubulin into
microtubules.[1][3][4][5][6] This disruption arrests cells in metaphase, leading to apoptotic cell
death.[3][5][7]

Proper preparation of Vinrosidine sulfate stock solutions is critical.[3][8] As a sulfate salt, the
compound is naturally hydrophilic/hygroscopic.[3][4] While highly soluble in water, DMSO
(Dimethyl Sulfoxide) is the preferred solvent for High-Throughput Screening (HTS) and long-
term library management to prevent hydrolysis and ensure compatibility with automated liquid
handlers.[1][2][3][4][6] This guide details the protocol for preparing a stable, high-concentration
stock solution in DMSO, mitigating risks of precipitation and degradation.[1][3][4][6]

Key Physicochemical Properties
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Property Detail

Compound Name Vinrosidine Sulfate (Leurosidine Sulfate)

CAS Number (Free Base) 15228-71-4

Molecular Weight ~909.1 g/mol (Salt); ~811.0 g/mol (Free Base)
Target Concentration 10 mM (Standard Stock)

Solubility (DMSO) Soluble (>10 mM); often up to 50 mg/mL
Storage -20°C or -80°C (Protect from light)

Safety & Handling (Critical)

Vinrosidine is a cytotoxic agent.[1][2][4] It acts by arresting cell division and is potentially
neurotoxic and teratogenic.[3]

o PPE: Double nitrile gloves, lab coat, and safety goggles are mandatory.[1][3]

o Containment: All weighing and solubilization must occur within a certified Chemical Fume
Hood.

» Waste: Dispose of all tips, tubes, and wipes as hazardous cytotoxic waste.[1][3]

Protocol: Preparation of 10 mM Stock Solution

This protocol describes the preparation of 1 mL of a 10 mM stock solution. Adjust volumes
proportionally for different masses.

Materials Required[1][5][6][7]1[9][12]
 Vinrosidine Sulfate powder (Store at -20°C, protect from light).[1][2][3][4][6]

e Anhydrous DMSO (Dimethyl Sulfoxide), 299.9% purity (e.g., Sigma-Aldrich or equivalent).[1]
[21[3][4][6]

o Amber glass vials or foil-wrapped polypropylene tubes (to prevent photo-degradation).[1][2]

[3][6]
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e Vortex mixer and Benchtop Centrifuge.[3]

Step-by-Step Methodology
Step 1: Equilibration (Crucial for Sulfate Salts)

Sulfate salts are hygroscopic.[1][2][6] Opening a cold vial causes condensation, adding water
weight to the powder and altering the actual molarity.[3]

» Remove the Vinrosidine Sulfate vial from the freezer.[3]

o Allow it to equilibrate to room temperature for 30—45 minutes inside a desiccator (if available)
or on the bench before opening.

Step 2: Calculation

Use the specific Molecular Weight (MW) provided on your batch's Certificate of Analysis (CoA),
as hydration states can vary.[1][2][6]

Example: To make 1 mL of 10 mM stock using a MW of 909.1 g/mol :

[11[2][41[6]
Step 3: Solubilization

e Weigh ~9.1 mg of Vinrosidine Sulfate into a tared amber vial. Record the exact mass (e.g.,
9.2 mg).

o Calculate the exact volume of DMSO required to achieve 10 mM:

[LI[2][4][6]

e Add the calculated volume of Anhydrous DMSO to the vial.

o Technical Note: Add the solvent slowly down the side of the vial to wash down any powder
adhering to the walls.[3]

» Vortex vigorously for 30—60 seconds.

o Troubleshooting: If the sulfate salt is slow to dissolve (common in non-protic solvents like
DMSO), sonicate in a water bath for 5 minutes at room temperature.[1][2][6] Avoid heating
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above 30°C to prevent degradation.[3]

Step 4: Aliguoting & Storage[6]

 Visually inspect the solution.[3][8] It should be perfectly clear with no particulates.[3]
 Aliquot into small volumes (e.g., 50-100

L) to avoid repeated freeze-thaw cycles.

o Store at -20°C (stable for 6 months) or -80°C (stable for >1 year).

Visualizing the Workflow & Mechanism
Figure 1: Preparation Workflow

. " Equilibrate to RT Weigh Powder Calculate DMSO Vol Add DMSO & Visual QC: I Aliquot & Freeze
SIES (Frere el (30 mins) (Amber Vial) (Target 10mM) B Vortex/Sonicate | < Fail (Particulates) __ Clear Solution? (-20°C)

Click to download full resolution via product page

Caption: Step-by-step workflow for preparing Vinrosidine Sulfate stocks, emphasizing the
equilibration step to prevent moisture absorption.

Figure 2: Mechanism of Action (Microtubule
Destabilization)
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Caption: Vinrosidine binds free tubulin dimers, preventing polymerization into microtubules,
causing mitotic arrest and subsequent apoptosis.[1][2][3][6]
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Quality Control & Troubleshooting
QC Validation

Before using the stock in valuable assays, perform a simple Precipitation Check:
e Dilute 1

L of stock into 999
L of aqueous buffer (e.g., PBS).

o Vortex and hold up to a light source.[3]

o Result: The solution should remain clear. If it turns cloudy, the compound has "crashed out"
(precipitated).[1][2][6] This often happens if the stock concentration is too high (>50 mM) or
the DMSO is old (hydrated).[1][2][4][6]

Common Issues

e Precipitation in DMSO: If the powder does not dissolve in DMSO, ensure the DMSO is
anhydrous.[3] Water contamination in DMSO significantly reduces the solubility of
hydrophobic domains of the molecule, despite the sulfate salt being hydrophilic.[3]

o Color Change: A yellowing of the solution over time indicates oxidation.[3] Discard the stock
if this occurs.
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e Svoboda, G. H., et al. (1962).[1][2][3] Alkaloids of Vinca rosea Linn.[3][9][10] (Catharanthus
roseus G. Don).[3][4] Journal of Pharmaceutical Sciences.[3] (Original isolation and
characterization of Leurosidine/Vinrosidine).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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